Cas no 2137847-11-9 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2137847-11-9
• MF: C₃H₃ClO₂S
• MW: 138.572718858719
• CID: 5258735
• PubChem ID: 165441305
• Update Time: 2025-08-01

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• EN300-379874
• 2137847-11-9
• 1-[(chlorocarbonyl)sulfanyl]ethan-1-one
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C3H3ClO2S/c1-2(5)7-3(4)6/h1H3
• InChI Key： DCPLAUNHRODIFH-UHFFFAOYSA-N
• SMILES： ClC(=O)SC(C)=O

Computed Properties

• Exact Mass: 137.9542282g/mol
• Monoisotopic Mass: 137.9542282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 205.4±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Exploring the Potential of CAS No. 2137847-11-9 and Its Unassigned INDEX NAME in Modern Research

In the rapidly evolving field of chemical research, CAS No. 2137847-11-9 has emerged as a compound of significant interest, despite its INDEX NAME NOT YET ASSIGNED status. This unique identifier, assigned by the Chemical Abstracts Service (CAS), places it among the myriad of novel compounds awaiting full characterization and nomenclature. Researchers and industry professionals are increasingly curious about its potential applications, molecular structure, and physicochemical properties. The absence of an assigned INDEX NAME underscores its novelty, making it a focal point for exploratory studies in pharmaceuticals, materials science, and biotechnology.

The growing interest in CAS No. 2137847-11-9 aligns with broader trends in chemical innovation, where unclassified compounds often hold untapped potential. For instance, recent advancements in high-throughput screening and computational chemistry have enabled scientists to predict the behavior of such compounds with greater accuracy. This has led to a surge in searches for terms like "CAS 2137847-11-9 applications" and "unassigned INDEX NAME compounds", reflecting the demand for actionable insights. The compound's undefined INDEX NAME status also highlights the challenges in standardizing nomenclature for cutting-edge discoveries, a topic frequently discussed in academic forums.

One of the most compelling aspects of CAS No. 2137847-11-9 is its potential role in addressing contemporary challenges, such as sustainable material development or targeted drug delivery systems. While its exact structure remains under investigation, preliminary data suggest it could belong to a class of bioactive molecules with low toxicity profiles. This aligns with the rising demand for green chemistry solutions and biocompatible materials, topics dominating search engine queries in the scientific community. The lack of an INDEX NAME assignment further fuels speculation about its uniqueness, driving engagement among researchers.

From an industrial perspective, the ambiguity surrounding CAS No. 2137847-11-9 and its INDEX NAME NOT YET ASSIGNED status presents both opportunities and hurdles. Companies specializing in custom synthesis or specialty chemicals are actively monitoring such compounds for early commercialization potential. Meanwhile, patent offices worldwide are seeing increased filings referencing unnamed chemical entities, emphasizing the race to capitalize on novel discoveries. Searches for "CAS 2137847-11-9 supplier" or "unclassified compound research" reveal the commercial interest in this space.

In conclusion, CAS No. 2137847-11-9 exemplifies the dynamic nature of chemical research, where even compounds without an INDEX NAME can spark significant scientific and commercial interest. Its study contributes to larger conversations about chemical nomenclature reform, accelerated discovery pipelines, and the ethical implications of pre-competitive research. As the scientific community continues to unravel its properties, this compound may well transition from an unnamed entity to a cornerstone of future innovations.